Cas no 1142-00-3 (Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester)

1142-00-3 structure
Product name:Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester
Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester
- (3-nitrophenyl) N,N-dimethylsulfamate
- AC1L7LKA
- N,N-Dimethyl-sulfaminsaeure-(3-nitro-phenyl-ester)
- N,N-Dimethyl-sulfaminsaeure-< 3-nitro-phenyl-ester>
- NSC222666
- 1142-00-3
- NSC-222666
- SCHEMBL14596895
- DTXSID20310193
-
- Inchi: InChI=1S/C8H10N2O5S/c1-9(2)16(13,14)15-8-5-3-4-7(6-8)10(11)12/h3-6H,1-2H3
- InChI Key: BJZZCZGARFSRKZ-UHFFFAOYSA-N
- SMILES: O=[N+](C1C=CC=C(OS(N(C)C)(=O)=O)C=1)[O-]
Computed Properties
- Exact Mass: 246.0311
- Monoisotopic Mass: 246.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.447
- Boiling Point: 359.9°Cat760mmHg
- Flash Point: 171.5°C
- Refractive Index: 1.578
- PSA: 89.75
- LogP: 2.38400
Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester Related Literature
-
Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
-
Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
-
Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
1142-00-3 (Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester) Related Products
- 2411322-40-0((E)-4-(Dimethylamino)-N-[2-(2-oxopyridin-1-yl)-1-phenylethyl]but-2-enamide)
- 2227766-89-2((3S)-3-(3,5-dimethoxyphenyl)-3-hydroxypropanoic acid)
- 2172523-14-5(3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylspiro2.3hexan-1-yl}formamido)pentanoic acid)
- 2386468-69-3(ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate)
- 1421528-01-9(3-2-(1H-imidazol-1-yl)pyrimidin-5-yl-1-(2-methylphenyl)urea)
- 2758013-14-6(N',3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide)
- 234107-95-0(5-Iodo-2-methoxy-3-methylpyridine)
- 1276088-72-2(Ethyl 4-(2-chloroethyl)piperidine-4-carboxylate hydrochloride)
- 2680722-77-2(benzyl N-(2,2-dimethylpropyl)-N-(4-hydroxy-3-methylphenyl)carbamate)
- 2138428-78-9(5-Ethylthiophene-3-sulfonyl fluoride)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk